Cas no 1536851-90-7 (1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)cyclopentylmethanamine)

• Product Name: 1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)cyclopentylmethanamine
• CAS No: 1536851-90-7
• MF: C₁₅H₂₁NO
• MW: 231.333344221115
• CID: 6147725
• PubChem ID: 165610124
• Update Time: 2025-05-26

1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)cyclopentylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)cyclopentylmethanamine
• [1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)cyclopentyl]methanamine
• EN300-1761291
• 1536851-90-7

• Inchi： 1S/C15H21NO/c1-11-8-12-9-13(4-5-14(12)17-11)15(10-16)6-2-3-7-15/h4-5,9,11H,2-3,6-8,10,16H2,1H3
• InChI Key： LLLYUEPGWRQEQS-UHFFFAOYSA-N
• SMILES： O1C(C)CC2=C1C=CC(=C2)C1(CN)CCCC1

Computed Properties

• Exact Mass: 231.162314293g/mol
• Monoisotopic Mass: 231.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)cyclopentylmethanamine

Introduction to 1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)cyclopentylmethanamine (CAS No. 1536851-90-7)

1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)cyclopentylmethanamine, identified by its CAS number 1536851-90-7, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule exhibits a unique structural framework that combines a cyclopentylmethanamine moiety with a substituted benzofuran backbone. The presence of these functional groups suggests potential biological activity, making it a valuable candidate for further investigation in drug discovery and development.

The structural features of 1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)cyclopentylmethanamine are particularly noteworthy. The cyclopentylmethanamine group contributes to the compound's overall steric properties, while the benzofuran moiety introduces electronic and hydrogen bonding capabilities. These characteristics are often exploited in the design of bioactive molecules, as they can influence binding affinity and metabolic stability.

In recent years, there has been growing interest in heterocyclic compounds due to their diverse biological activities. Benzofuran derivatives, in particular, have shown promise in various therapeutic areas, including central nervous system disorders, inflammation, and cancer. The substitution pattern on the benzofuran ring, as seen in this compound, can significantly modulate its pharmacological profile. For instance, the presence of a methyl group at the 2-position can enhance lipophilicity, while additional substitutions may alter receptor binding interactions.

Current research in pharmaceutical chemistry increasingly focuses on identifying novel scaffolds that can be optimized for therapeutic efficacy. The combination of cyclopentyl and benzofuran moieties in 1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)cyclopentylmethanamine presents an intriguing opportunity for such optimization. Computational modeling and high-throughput screening techniques are being employed to explore the potential of this compound as a lead molecule for drug development.

The synthesis of 1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)cyclopentylmethanamine involves multi-step organic transformations that highlight the synthetic versatility of these heterocyclic systems. Key steps typically include cyclization reactions to form the benzofuran core, followed by functional group interconversions to introduce the cyclopentylmethanamine moiety. Advances in synthetic methodologies have enabled more efficient and scalable production of such complex molecules, facilitating their use in preclinical studies.

Evaluation of the pharmacokinetic properties of 1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)cyclopentylmethanamine is crucial for assessing its suitability as a drug candidate. Parameters such as solubility, permeability, and metabolic stability are carefully measured to predict its behavior in vivo. Additionally, toxicological studies are conducted to ensure safety profiles meet regulatory requirements before advancing to human trials.

The potential therapeutic applications of this compound are broad and warrant further exploration. Preclinical data suggest that molecules with similar structural motifs may interact with targets involved in neurodegenerative diseases or inflammatory responses. By modulating key biological pathways, 1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)cyclopentylmethanamine could offer novel treatments for conditions where current options are limited.

In conclusion, 1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)cyclopentylmethanamine (CAS No. 1536851-90-7) represents a promising candidate for pharmaceutical research due to its unique structural features and potential biological activities. Ongoing studies aim to elucidate its mechanism of action and optimize its pharmacological properties for clinical applications. As our understanding of molecular interactions continues to advance, compounds like this will play an increasingly important role in the development of next-generation therapeutics.